Cas no 1807203-65-1 (Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)phenylacetate
• CAS No: 1807203-65-1
• MF: C₁₃H₁₁ClF₃NO₂
• MW: 305.680153131485
• CID: 4981523
• Update Time: 2025-08-05

Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H11ClF3NO2/c1-2-20-12(19)5-10-9(7-18)3-8(6-14)4-11(10)13(15,16)17/h3-4H,2,5-6H2,1H3
• InChI Key： OKKUTHSUWUFBBC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(CC(=O)OCC)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)phenylacetate

Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)phenylacetate: A Comprehensive Overview

Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)phenylacetate, with the CAS number 1807203-65-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a chloromethyl group, a cyano group, and a trifluoromethyl group attached to a phenyl ring, further substituted with an ethyl acetate moiety. The combination of these functional groups makes it a versatile building block for constructing complex molecules with tailored properties.

The synthesis of Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)phenylacetate typically involves multi-step reactions, often starting from simpler aromatic precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group, while other studies have focused on optimizing the cyanation step using transition metal catalysts.

One of the most notable applications of this compound lies in its role as an intermediate in the development of novel pharmaceutical agents. The presence of the cyano group and the trifluoromethyl group imparts unique electronic properties to the molecule, making it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Recent studies have demonstrated its potential in designing inhibitors for kinases and other disease-related proteins, highlighting its significance in drug discovery pipelines.

In addition to its pharmaceutical applications, Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)phenylacetate has also found utility in materials science. Its ability to undergo various post-synthetic modifications, such as nucleophilic substitutions and eliminations, makes it a valuable precursor for constructing advanced materials with specific functionalities. For example, researchers have utilized this compound to synthesize polymers with enhanced thermal stability and electronic conductivity.

The physical and chemical properties of this compound are well-documented, with studies focusing on its solubility, stability under various conditions, and reactivity towards different reagents. Recent investigations have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to gain deeper insights into its molecular structure and dynamic behavior. These studies have provided valuable data for optimizing its use in large-scale synthesis processes.

From an environmental perspective, understanding the fate and transport of Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)phenylacetate in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to evaluate its long-term effects on aquatic and terrestrial environments.

In conclusion, Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)phenylacetate stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make even greater contributions to scientific progress.